Cas no 149139-36-6 (5-amino-1H-Pyrazole-1-carboxylic acid methyl ester)
149139-36-6 structure
Product Name:5-amino-1H-Pyrazole-1-carboxylic acid methyl ester
CAS No:149139-36-6
MF:C5H7N3O2
MW:141.127980470657
CID:105267
PubChem ID:45089112
Update Time:2025-04-18
5-amino-1H-Pyrazole-1-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1H-Pyrazole-1-carboxylic acid methyl ester
- 1H-Pyrazole-1-carboxylicacid, 5-amino-, methyl ester
- 1H-Pyrazole-1-carboxylicacid,5-amino-,methylester(9CI)
- methyl5-amino-1H-pyrazole-1-carboxylate
- SCHEMBL3605567
- 149139-36-6
- METHYL 5-AMINOPYRAZOLE-1-CARBOXYLATE
- AKOS006365804
-
- Inchi: 1S/C5H7N3O2/c1-10-5(9)8-4(6)2-3-7-8/h2-3H,6H2,1H3
- InChI Key: GQIANYKEGXWWCG-UHFFFAOYSA-N
- SMILES: O(C)C(N1C(=CC=N1)N)=O
Computed Properties
- Exact Mass: 141.05400
- Monoisotopic Mass: 141.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.41
- PSA: 70.14000
- LogP: 0.66100
5-amino-1H-Pyrazole-1-carboxylic acid methyl ester Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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